4-(4-Methylpiperazin-1-YL)-2-nitrobenzoic acid
Description
4-(4-Methylpiperazin-1-YL)-2-nitrobenzoic acid is a useful research compound. Its molecular formula is C12H15N3O4 and its molecular weight is 265.26 g/mol. The purity is usually 95%.
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Properties
CAS No. |
942271-67-2 |
|---|---|
Molecular Formula |
C12H15N3O4 |
Molecular Weight |
265.26 g/mol |
IUPAC Name |
4-(4-methylpiperazin-1-yl)-2-nitrobenzoic acid |
InChI |
InChI=1S/C12H15N3O4/c1-13-4-6-14(7-5-13)9-2-3-10(12(16)17)11(8-9)15(18)19/h2-3,8H,4-7H2,1H3,(H,16,17) |
InChI Key |
CUPIQIZTPWFYOK-UHFFFAOYSA-N |
Canonical SMILES |
CN1CCN(CC1)C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-] |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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